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Compound of Interest

Compound Name: Ethyl 2-bromoisovalerate

Cat. No.: B128821

An In-depth Technical Guide to Ethyl 2-
bromoisovalerate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties,
synthesis, reactivity, and applications of Ethyl 2-bromoisovalerate (CAS No. 609-12-1). The
information is intended for use in research, development, and manufacturing settings.

Chemical Identity and Physical Properties

Ethyl 2-bromoisovalerate, also known as Ethyl 2-bromo-3-methylbutanoate, is a halogenated
ester.[1] It presents as a colorless to pale yellow liquid with a fruity odor.[1][2] This compound is
a key intermediate in various organic syntheses, particularly in the pharmaceutical and
agrochemical industries.[1]

Physical Properties

The key physical characteristics of Ethyl 2-bromoisovalerate are summarized in the table
below. It is sparingly soluble in water but shows good solubility in common organic solvents.[1]
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Property Value References
Appearance Colorless to pale yellow liquid [1112]
_. _ 185-187 °C (at 760 mmHg); 77
Boiling Point [11[2][3]
°C (at 12 mmHg)
Density 1.276 - 1.28 g/cm?3 [1112][3]

Refractive Index (n20/D)

1.4485 - 1.4505

[1]2]

Flash Point 65 °C (149 °F) [2][4]
Sparingly soluble in water;
Solubility Soluble in chloroform, ethyl [1]

acetate, hexane

Chemical Identifiers

The following table lists the primary chemical identifiers for Ethyl 2-bromoisovalerate.

Identifier Value References
Molecular Formula C7H13BrO:2 [2][3]I5]
Molecular Weight 209.08 g/mol [21[31[5]
CAS Number 609-12-1 [2][3][5]
ethyl 2-bromo-3-
IUPAC Name [5]
methylbutanoate
SMILES CCOC(=0)C(Br)C(C)C [3]
WNFUWONOILPKNX-
InChl Key [51I61[7]
UHFFFAOYSA-N
Ethyl 2-bromo-3-
methylbutyrate, o-
Synonyms [2][5]

Bromoisovaleric acid ethyl

ester
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Chemical Reactivity and Stability

Ethyl 2-bromoisovalerate is stable under normal temperatures and pressures.[2] However, it
Is a combustible liquid and should be kept away from heat, sparks, and open flames.[2][4]
Incompatible materials include strong oxidizing agents.[2] Hazardous decomposition products
upon combustion can include carbon monoxide, carbon dioxide, and hydrogen bromide fumes.

[2]

The reactivity of Ethyl 2-bromoisovalerate is primarily centered around the carbon-bromine
bond. The bromine atom is a good leaving group, making the a-carbon susceptible to
nucleophilic substitution reactions. This reactivity is fundamental to its use as a building block in
organic synthesis. It is also used as an initiator in polymerization reactions, such as atom
transfer radical polymerization (ATRP).[8]

Reaction Site Common Reactions

Reactivity of Ethyl 2-bromoisovalerate

Nucleophilic Substitution

Ester Group

C7H13BrO2 a-Carbon (Electrophilic)

Bromine (Leaving Group)

Initiator Role

ATRP Initiation

I

Click to download full resolution via product page

Caption: Key reactive sites and common reaction pathways for Ethyl 2-bromoisovalerate.

Experimental Protocols
Synthesis of Ethyl 2-bromoisovalerate

A common synthetic route involves the Hell-Volhard-Zelinsky reaction of isovaleric acid,
followed by Fischer esterification.

Step 1: a-Bromination of Isovaleric Acid This procedure is adapted from the synthesis of a-
bromoisovaleric acid.[9]
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» Reaction Setup: In a flask equipped with a reflux condenser and a dropping funnel, place
isovaleric acid.

» Catalyst Addition: Add a catalytic amount of red phosphorus or phosphorus tribromide (PBrs).

e Bromination: Slowly add bromine (Brz2) to the mixture. The reaction is exothermic and will
generate hydrogen bromide (HBr) gas, which should be directed to a gas trap. Heat the
mixture to maintain a gentle reflux until the red-brown color of bromine disappears.

o Workup: Cool the reaction mixture. The crude a-bromoisovaleric acid can be purified by
distillation under reduced pressure.

Step 2: Esterification

o Reaction Setup: Combine the purified a-bromoisovaleric acid with an excess of absolute
ethanol in a round-bottom flask.

» Acid Catalyst: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid.
o Reflux: Heat the mixture to reflux for several hours to drive the esterification to completion.

o Workup and Purification: After cooling, neutralize the excess acid with a mild base (e.g.,
sodium bicarbonate solution). Extract the ethyl 2-bromoisovalerate with a suitable organic
solvent (e.qg., diethyl ether). Wash the organic layer with water and brine, dry it over an
anhydrous salt (e.g., MgSOa), and remove the solvent via rotary evaporation. The final
product is purified by fractional distillation under reduced pressure.
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Step 1: a-Bromination
(Hell-Volhard-Zelinsky)

a-Bromoisovaleric Acid

Step 2: Fischer
Esterification

Reagents:
1. Ethanol (excess)
2. H2S0a4 (cat.)

Workup &
Purification

Ethyl 2-bromoisovalerate

Click to download full resolution via product page

Caption: General workflow for the two-step synthesis of Ethyl 2-bromoisovalerate.

Analytical Methods
¢ Gas Chromatography (GC): Purity is typically determined by GC analysis.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are used to
confirm the structure of the molecule.[5]

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify functional groups, particularly
the ester carbonyl (C=0) stretch.[5][7]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b128821?utm_src=pdf-body-img
https://www.benchchem.com/product/b128821?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-bromoisovalerate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-bromoisovalerate
https://webbook.nist.gov/cgi/cbook.cgi?ID=C609121&Mask=80
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Mass Spectrometry (MS): GC-MS is employed to determine the molecular weight and
fragmentation pattern, confirming the compound's identity.[5][7]

Safety and Handling

Ethyl 2-bromoisovalerate is classified as a hazardous substance. It is harmful if swallowed
and causes severe skin burns and eye damage.[5] It is also a combustible liquid.[4]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[4][10]

« Handling: Use in a well-ventilated area or under a fume hood. Keep away from heat, sparks,
ignition sources, and strong oxidizing agents.[2][4]

o Storage: Store in a tightly closed, corrosion-resistant container in a cool, dry, and well-
ventilated place.[2][3] Recommended storage is often under an inert gas (e.g., nitrogen) at 2-
8°C.[3]

o First Aid: In case of contact with eyes or skin, rinse immediately with plenty of water for at
least 15 minutes and seek medical attention.[4][10] If inhaled, move to fresh air.[4] If
swallowed, rinse mouth but do not induce vomiting, and seek immediate medical attention.[4]

Applications in Research and Drug Development

Ethyl 2-bromoisovalerate serves as a versatile building block in the synthesis of more
complex molecules.

o Pharmaceutical Intermediates: It is used in the synthesis of various pharmaceutical
compounds.

e Agrochemicals: It is an intermediate in the production of pesticides.

» DNA Vector: It has been proposed for use as a vector for introducing genes into bacteria due
to its ability to be hydrolyzed by lipases.[3]

o Polymer Chemistry: It acts as an initiator for controlled radical polymerization techniques.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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